Cas no 57468-19-6 (L-Lysyl-L-alanyl-L-alanyl-L-lysyl-L-alanyl-L-alanine)

• Product Name: L-Lysyl-L-alanyl-L-alanyl-L-lysyl-L-alanyl-L-alanine
• CAS No: 57468-19-6
• MF: C₂₄H₄₆N₈O₇
• MW: 558.67144536972
• CID: 2843597
• PubChem ID: 13968408
• Update Time: 2025-04-21

L-Lysyl-L-alanyl-L-alanyl-L-lysyl-L-alanyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• DTXSID50553450
• 57468-19-6
• L-Lysyl-L-alanyl-L-alanyl-L-lysyl-L-alanyl-L-alanine

• Inchi： 1S/C24H46N8O7/c1-13(29-22(36)17(27)9-5-7-11-25)19(33)28-15(3)21(35)32-18(10-6-8-12-26)23(37)30-14(2)20(34)31-16(4)24(38)39/h13-18H,5-12,25-27H2,1-4H3,(H,28,33)(H,29,36)(H,30,37)(H,31,34)(H,32,35)(H,38,39)/t13-,14-,15-,16-,17-,18-/m0/s1
• InChI Key： GJGRZQNCXMZHKU-QQCJEOGWSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](C)NC([C@H](C)NC([C@H](CCCCN)N)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)C)=O)C

Computed Properties

• Exact Mass: 558.34894584Da
• Monoisotopic Mass: 558.34894584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 19
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 261Ų